Cas no 852388-97-7 (ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate
• CAS No: 852388-97-7
• MF: C₁₆H₁₉ClN₂O₃S
• MW: 354.851661920547
• CID: 3108075
• PubChem ID: 2560516
• Update Time: 2025-05-20

ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-[(chloroacetyl)amino]-4,5-dimethyl-1-(thien-2-ylmethyl)-1H-pyrrole- 3-carboxylate
• ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate
• EN300-12749
• ETHYL 2-(2-CHLOROACETAMIDO)-4,5-DIMETHYL-1-(THIOPHEN-2-YLMETHYL)PYRROLE-3-CARBOXYLATE
• ethyl 2-[(2-chloroacetyl)amino]-4,5-dimethyl-1-(thiophen-2-ylmethyl)pyrrole-3-carboxylate
• Z85921932
• 852388-97-7
• AKOS030752668
• ethyl 2-[(chloroacetyl)amino]-4,5-dimethyl-1-(thien-2-ylmethyl)-1H-pyrrole-3-carboxylate
• ethyl2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrole-3-carboxylate
• G40754
• ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrole-3-carboxylate
• ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-[(thiophen-2-yl)methyl]-1H-pyrrole-3-carboxylate
• CS-0232534
• CJB38897

• Inchi： 1S/C16H19ClN2O3S/c1-4-22-16(21)14-10(2)11(3)19(9-12-6-5-7-23-12)15(14)18-13(20)8-17/h5-7H,4,8-9H2,1-3H3,(H,18,20)
• InChI Key： PEWMHPVWGWDMOT-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OCC)C(C)=C(C)N1CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 354.0804913Da
• Monoisotopic Mass: 354.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate

Chemical Profile of Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate (CAS No. 852388-97-7)

Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrole-3-carboxylate, identified by its CAS number 852388-97-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, characterized by its pyrrole core structure, which is further functionalized with various substituents that contribute to its unique chemical and biological properties.

The molecular structure of this compound features a pyrrole ring substituted with a 4,5-dimethyl group, an ethyl 2-(2-chloroacetamido) moiety, and a thiophen-2-ylmethyl side chain. These structural elements not only define its chemical identity but also play crucial roles in determining its reactivity and potential biological activity. The presence of the chloroacetamide group suggests possible interactions with biological targets such as enzymes and receptors, while the thiophene ring is known for its stability and ability to participate in various electronic and steric interactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their therapeutic applications. Pyrrole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound under discussion is no exception and has been explored for its potential pharmacological properties. Preliminary studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and pathways relevant to inflammatory diseases and cancer.

The synthesis of Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the functionalization of the pyrrole ring, followed by the introduction of the dimethyl and chloroacetamide groups. The final step involves the attachment of the thiophen-2-ylmethyl group, which is often achieved through cross-coupling reactions such as Suzuki or Stille couplings. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

The chemical properties of this compound are further influenced by its solubility characteristics. Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate typically exhibits moderate solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various biochemical assays and high-throughput screening (HTS) platforms. This solubility profile makes it an attractive candidate for further pharmacological evaluation.

In the realm of medicinal chemistry, the structural features of this compound make it a promising scaffold for drug development. The combination of the pyrrole core with the chloroacetamide and thiophenyl groups creates a diverse chemical space that can be explored for optimizing biological activity. Computational methods such as molecular docking and quantum mechanical calculations have been employed to predict potential binding interactions between this compound and biological targets. These computational studies have provided valuable insights into how different parts of the molecule interact with their intended targets, guiding further modifications to enhance efficacy.

Recent advancements in drug discovery technologies have enabled researchers to rapidly screen large libraries of compounds for their biological activity. Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate has been incorporated into several HTS campaigns aimed at identifying novel therapeutic agents. Initial screening results have shown promising activity against certain disease-related targets, warranting further investigation into its potential as a lead compound.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have begun to explore how Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate behaves within biological systems, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Understanding these parameters is crucial for assessing its suitability for clinical translation and ensuring its safety and efficacy in humans.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational tools have allowed researchers to model the interactions between Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-yl)methyl-1H-pyrrole-3-carboxylate and various biological targets with remarkable accuracy. These models have helped identify key structural features that contribute to its biological activity and have guided synthetic efforts to optimize these features.

In conclusion, Ethyl 2-(2-chloroacetamido)-4,5-dimethyl-1-(thiophen-2-ym^l)methyl-1H-pyrro^le-3-carb^{xylate (CAS No.85<0xE9><0xA7>0xE9><0xA7>0xE9><0xA7>0xE9><0xA7>0xE9><0xA7>0xE9><0xA7>0xE9><0xA7>0xE9><0xA7>0xE9>) represents a significant advancement in pharmaceutical chemistry. Its complex structure, multifaceted functionality, potential therapeutic applications,}

,and suitability for computational modeling make it a valuable asset in ongoing drug discovery efforts. As research continues, it is likely that new insights into this compound's properties will emerge, further solidifying its importance in medicinal chemistry.